Cas no 54419-31-7 (Fenirofibrate)

• Product Name: Fenirofibrate
• CAS No: 54419-31-7
• MF: C₁₇H₁₇ClO₄
• MW: 320.767484426498
• CID: 371170
• PubChem ID: 68715
• Update Time: 2025-07-16

Fenirofibrate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[4-[(4-chlorophenyl)hydroxymethyl]phenoxy]-2-methyl-
• Fenirofibrate
• 2-[4-[(4-chlorophenyl)-hydroxymethyl]phenoxy]-2-methylpropanoic acid
• (+/-)-2-((.ALPHA.-(P-CHLOROPHENYL)-.ALPHA.-HYDROXY-P-TOLYL)OXY)-2-METHYLPROPIONIC ACID
• Fenirofibrate, (+)-
• Fenirofibrate, (-)-
• 123612-43-1
• Propanoic acid, 2-(4-((4-chlorophenyl)hydroxymethyl)phenoxy)-2-methyl-, (+)-
• Reduced fenofibric acid
• 2VG7825GP4
• Hydroxymethyl Fenofibric Acid
• Fenirofibratum
• 2-(4-(4-Chloro-alpha-hydroxybenzyl)phenoxy)-2-methylpropanoic acid
• FT-0668489
• 06VGX43Z8S
• AKOS030255809
• SCHEMBL2733696
• NS00120207
• Fenofibric acid, hydroxymethyl
• UNII-06VGX43Z8S
• CHEBI:186376
• Fenirofibratum [Latin]
• (+)-2-(4-((4-CHLOROPHENYL)HYDROXYMETHYL)PHENOXY)-2-METHYLPROPANOIC ACID
• LF-2151
• Propanoic acid, 2-(4-((4-chlorophenyl)hydroxymethyl)phenoxy)-2-methyl-, (-)-
• UNII-LPT726G738
• CHEMBL2106581
• NIOSH/UA2454200
• Fenirofibrato [Spanish]
• (+-)-2-((alpha-(p-Chlorophenyl)-alpha-hydroxy-p-tolyl)oxy)-2-methylpropionic acid
• LF-433
• LF 2151
• UNII-2VG7825GP4
• 123612-42-0
• DTXSID901021597
• 2-{4-[(4-chlorophenyl)(hydroxy)methyl]phenoxy}-2-methylpropanoic acid
• 1350310-05-2
• 2-[4-(4'-chlorophenylhydroxy-methyl)-phenoxy]-2-meth-ylpropionic acid
• 2-(4-((4-chlorophenyl)(hydroxy)methyl)phenoxy)-2-methylpropanoic acid
• (-)-2-(4-((4-CHLOROPHENYL)HYDROXYMETHYL)PHENOXY)-2-METHYLPROPANOIC ACID
• DTXSID80866424
• UA24542000
• PROPANOIC ACID, 2-(4-((4-CHLOROPHENYL)HYDROXYMETHYL)PHENOXY)-2-METHYL-
• Fenofibric acid, reduced
• LPT726G738
• 54419-31-7
• 2-[4-[(4-Chlorophenyl)hydroxymethyl]phenoxy]-2-methyl-propanoic Acid
• Propanoic acid, 2-(4-(4-chloro-alpha-hydroxybenzyl)phenoxy)-2-methyl-
• Fenirofibrato
• Fenirofibrate [INN]
• CS-0066273
• G78303
• HY-118527
• 2-[4-[(4-Chlorophenyl)hydroxymethyl]phenoxy]-2-methyl-propanoic Acid; Hydroxymethyl Fenofibric Acid; LF 2151; LF 433;

• Inchi： 1S/C17H17ClO4/c1-17(2,16(20)21)22-14-9-5-12(6-10-14)15(19)11-3-7-13(18)8-4-11/h3-10,15,19H,1-2H3,(H,20,21)
• InChI Key： ASDCLYXOQCGHNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)OC(C(=O)O)(C)C)O

Computed Properties

• Exact Mass: 320.08200
• Monoisotopic Mass: 320.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 130-132°C
• Boiling Point: 500.3±50.0 °C at 760 mmHg
• Flash Point: 256.4±30.1 °C
• Refractive Index: 1.595
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 66.76000
• LogP: 3.66370
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Fenirofibrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Fenirofibrate

Introduction to Fenirofibrate (CAS No. 54419-31-7): Mechanism, Applications, and Recent Research Findings

Fenirofibrate, with the chemical compound identifier CAS No. 54419-31-7, is a synthetic pharmaceutical agent that has garnered significant attention in the field of metabolic disorders. As a member of the fibrates class, it is primarily recognized for its efficacy in managing hyperlipidemia, particularly by targeting serum triglyceride levels. The compound's molecular structure and pharmacological properties have been extensively studied, leading to a deeper understanding of its therapeutic mechanisms and potential applications beyond traditional lipid management.

The primary mechanism of action for Fenirofibrate involves the activation of peroxisome proliferator-activated receptor alpha (PPARα). This receptor activation enhances the catabolism of triglyceride-rich lipoproteins, thereby reducing serum triglyceride levels. Additionally, Fenirofibrate promotes the upregulation of HDL-cholesterol, contributing to improved cardiovascular health outcomes. These effects make it a valuable therapeutic option for patients with hyperlipidemia, particularly those who have not responded adequately to other lipid-lowering agents.

Recent research has expanded the understanding of Fenirofibrate's pharmacological profile beyond its traditional role in lipid management. Studies have begun to explore its potential benefits in the context of non-alcoholic fatty liver disease (NAFLD). The ability of Fenirofibrate to modulate lipid metabolism and reduce liver steatosis has been observed in several preclinical and clinical trials. These findings suggest that Fenirofibrate may serve as a promising therapeutic agent for patients with NAFLD, offering a dual benefit by addressing both hyperlipidemia and liver dysfunction.

Moreover, the anti-inflammatory properties of Fenirofibrate have been an area of growing interest. Chronic inflammation is a key factor in the pathogenesis of atherosclerosis and other cardiovascular diseases. Research indicates that Fenirofibrate can attenuate inflammatory responses by modulating various cytokine pathways. This anti-inflammatory effect complements its primary role in lipid management and may contribute to the overall reduction of cardiovascular risk in patients treated with this compound.

The pharmacokinetic profile of CAS No. 54419-31-7, Fenirofibrate, has also been thoroughly investigated. The compound is well-absorbed after oral administration and exhibits a relatively rapid onset of action. Its half-life allows for once-daily dosing, which enhances patient compliance. However, like many fibrates, Fenirofibrate can cause gastrointestinal side effects such as nausea and diarrhea. These side effects are generally mild to moderate and can often be managed with dose adjustment or co-administration with other medications.

In clinical practice, Fenirofibrate is often used in combination with statins for patients who require more aggressive lipid management. This combination therapy has been shown to provide synergistic benefits, particularly in reducing both triglyceride levels and low-density lipoprotein (LDL) cholesterol. The use of Fenirofibrate in combination regimens highlights its importance as a versatile therapeutic agent in the management of hyperlipidemia.

The safety profile of Fenirofibrate has been evaluated in numerous clinical trials involving diverse patient populations. While generally well-tolerated, there are specific considerations that healthcare providers must take into account when prescribing this medication. For instance, patients with pre-existing renal impairment may require dose adjustments due to altered clearance rates. Additionally, monitoring liver function tests is recommended during long-term therapy to ensure early detection of any potential hepatotoxicity.

Advances in drug delivery systems have also contributed to the optimization of Fenirofibrate therapy. Formulations such as extended-release tablets have been developed to provide more consistent plasma levels and reduce gastrointestinal discomfort associated with immediate-release formulations. These innovations enhance patient comfort and adherence while maintaining therapeutic efficacy.

The role of CAS No. 54419-31-7, Fenirofibrate, in emerging therapeutic areas continues to evolve. Ongoing research is exploring its potential applications in metabolic syndrome and type 2 diabetes mellitus. The compound's ability to improve insulin sensitivity and glucose metabolism suggests that it may offer benefits beyond traditional lipid management. These findings open new avenues for further investigation and potential expansion of Fenirofibrate's therapeutic utility.

In conclusion, Fenirofibrate remains a cornerstone in the management of hyperlipidemia due to its well-established efficacy and favorable risk-benefit profile. Recent research has expanded its therapeutic applications to include conditions such as NAFLD and metabolic syndrome, highlighting its versatility as a pharmacological agent. As our understanding of metabolic disorders continues to grow, Fenirofibrate is poised to play an increasingly important role in comprehensive cardiovascular disease management strategies.